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Compound of Interest

Compound Name: D-Altritol

Cat. No.: B1197955 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
D-Altritol, a C2 epimer of D-mannitol, is a naturally occurring sugar alcohol found in some

algae and plants.[1] While its metabolic pathways have been partially elucidated in

microorganisms, its specific roles and applications in mammalian cell culture are not yet well-

documented in publicly available literature. In bacteria such as Agrobacterium tumefaciens, D-
altritol can be catabolized, beginning with its oxidation to D-tagatose.[2]

These application notes provide a general framework for researchers to begin investigating the

effects of D-Altritol on mammalian cells. The provided protocols are intended as a starting

point and will require optimization for specific cell lines and experimental goals. Due to the

limited data on its biological activity in mammalian systems, initial experiments should focus on

determining its cytotoxicity and effective concentration range.
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Property Value Source

Synonyms D-Talitol, Altritol [1][3]

Molecular Formula C6H14O6 [1]

Molecular Weight 182.17 g/mol [1]

Appearance White powder [1]

Solubility Soluble in water Inferred from polyol nature

Hypothesized Cellular Signaling Pathway
Given that D-Altritol is a sugar alcohol, it may interact with cellular metabolic pathways,

particularly those involved in polyol metabolism. It could potentially compete with other sugars

or polyols for cellular uptake or enzymatic activity. The following diagram illustrates a

hypothesized pathway where D-Altritol might influence cellular processes. This is a

speculative model that requires experimental validation.
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Cell Membrane

Transporter

D-Altritol (Intracellular)

D-Altritol (Extracellular)

Uptake?

Polyol Dehydrogenases / Kinases

Metabolism?

Downstream Cellular Effects
(e.g., Osmotic Stress, Altered Metabolism,

Changes in Gene Expression)

Direct Effects?

Potential Metabolic Intermediate
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Seed cells in a 96-well plate

Allow cells to adhere overnight

Prepare serial dilutions of D-Altritol

Treat cells with D-Altritol dilutions

Incubate for 24, 48, or 72 hours

Add MTT reagent to each well

Incubate for 2-4 hours

Add solubilization buffer

Read absorbance at 570 nm

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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